N-(6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-methylpropanamide
CAS No.:
Cat. No.: VC16328877
Molecular Formula: C17H22N2O2
Molecular Weight: 286.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H22N2O2 |
|---|---|
| Molecular Weight | 286.37 g/mol |
| IUPAC Name | N-(6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-methylpropanamide |
| Standard InChI | InChI=1S/C17H22N2O2/c1-10(2)17(20)19-15-6-4-5-12-13-9-11(21-3)7-8-14(13)18-16(12)15/h7-10,15,18H,4-6H2,1-3H3,(H,19,20) |
| Standard InChI Key | FMTAKZQDHMWOFM-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)C(=O)NC1CCCC2=C1NC3=C2C=C(C=C3)OC |
Introduction
Synthesis and Preparation
The synthesis of N-(6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-methylpropanamide would typically involve the reaction of 6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-amine with 2-methylpropanoyl chloride in the presence of a base. This method is common for forming amide bonds in organic chemistry.
Potential Biological Activities
While specific biological activities of N-(6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-2-methylpropanamide are not documented, compounds with similar structures (e.g., carbazole derivatives) have shown potential in various therapeutic areas, including anti-inflammatory and anticancer activities. The presence of the methoxy group and the amide linkage could influence its pharmacokinetic properties and interaction with biological targets.
Related Compounds and Their Applications
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6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one: This compound has been studied for its chemical properties and potential applications in pharmaceuticals .
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2-(6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-9-yl)acetic acid: Known for its specific chemical structure and potential use in drug development .
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N-(6-methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-yl)pyridine-3-carboxamide: Exhibits a molecular weight of 321.38 g/mol and has been cataloged for screening in drug discovery processes .
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